molecular formula C9H6O3 B8628980 Di-(3-furyl)ketone

Di-(3-furyl)ketone

Cat. No.: B8628980
M. Wt: 162.14 g/mol
InChI Key: JPRNUCYAJLDDDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Di-(3-furyl)ketone is a useful research compound. Its molecular formula is C9H6O3 and its molecular weight is 162.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H6O3

Molecular Weight

162.14 g/mol

IUPAC Name

bis(furan-3-yl)methanone

InChI

InChI=1S/C9H6O3/c10-9(7-1-3-11-5-7)8-2-4-12-6-8/h1-6H

InChI Key

JPRNUCYAJLDDDZ-UHFFFAOYSA-N

Canonical SMILES

C1=COC=C1C(=O)C2=COC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of n-butyllithium (2.5M, 28 mL, 0.07 mol) in 150 mL of ether at -78 ° C. was added a solution of 3-bromofuran (10 g, 0.0628 mol) in 30 mL of ether over a 20 min period and the mixture was stirred at -78° C. for 20 min. To the above mixture was added 3-(N-methyl-N-methoxycarbamoyl)furan (9.16 g, 0.059 mol) in 30 mL of ether over a 15 min period and the mixture was stirred at room temperature for 1/2 h. The reaction mixture was quenched with 200 mL of ammonium chloride solution, 500 mL of methylene chloride was added and the mixture was stirred. The organic layer was dried over sodium sulfate, concentrated in vacuo, and the residue was triturated with 100 mL of hexane/TBME (9:1). The solid product was filtered and washed with TBME to afford 7.5 g (78.3%) of di-(3-furyl)ketone.
Quantity
28 mL
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
9.16 g
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two
Yield
78.3%

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